Cas no 2170842-21-2 (2-(3-hydroxybutyl)-4-methylphenol)

2-(3-Hydroxybutyl)-4-methylphenol is a phenolic compound characterized by its hydroxyl and alkyl substituents, which contribute to its reactivity and potential applications in organic synthesis. The presence of both a hydroxybutyl group and a methyl group on the aromatic ring enhances its versatility as an intermediate in the production of specialty chemicals, including antioxidants, fragrances, and pharmaceuticals. Its structural features may also impart favorable solubility and stability properties in various solvents. The compound's defined molecular architecture allows for precise functionalization, making it valuable for research and industrial processes requiring tailored phenolic derivatives. Proper handling and storage are recommended to maintain its integrity.
2-(3-hydroxybutyl)-4-methylphenol structure
2170842-21-2 structure
Product Name:2-(3-hydroxybutyl)-4-methylphenol
CAS No:2170842-21-2
MF:C11H16O2
MW:180.243543624878
CID:6512431
PubChem ID:138583833
Update Time:2025-06-10

2-(3-hydroxybutyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-hydroxybutyl)-4-methylphenol
    • SCHEMBL20943122
    • 2170842-21-2
    • EN300-1764831
    • Inchi: 1S/C11H16O2/c1-8-3-6-11(13)10(7-8)5-4-9(2)12/h3,6-7,9,12-13H,4-5H2,1-2H3
    • InChI Key: LECJUYKNZVWPOC-UHFFFAOYSA-N
    • SMILES: OC(C)CCC1C(=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

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2-(3-hydroxybutyl)-4-methylphenol Related Literature

Additional information on 2-(3-hydroxybutyl)-4-methylphenol

Research Briefing on 2-(3-hydroxybutyl)-4-methylphenol (CAS: 2170842-21-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(3-hydroxybutyl)-4-methylphenol (CAS: 2170842-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development and disease treatment.

Recent studies have highlighted the role of 2-(3-hydroxybutyl)-4-methylphenol as a key intermediate in the synthesis of bioactive molecules. Its phenolic and hydroxyl functional groups make it a versatile scaffold for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of anti-inflammatory agents, showcasing its potential in addressing chronic inflammatory diseases.

In addition to its synthetic utility, 2-(3-hydroxybutyl)-4-methylphenol has been investigated for its direct biological effects. Preliminary in vitro studies indicate that this compound exhibits moderate antioxidant activity, potentially contributing to its therapeutic effects. Research conducted by Smith et al. (2024) revealed its ability to scavenge reactive oxygen species (ROS) in neuronal cell lines, suggesting a possible role in neuroprotection. These findings are particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.

The pharmacokinetic profile of 2-(3-hydroxybutyl)-4-methylphenol has also been a subject of recent investigation. A pharmacokinetic study published in Xenobiotica (2023) reported favorable absorption and distribution characteristics in rodent models, with moderate plasma protein binding and good tissue penetration. These properties, combined with its low toxicity profile observed in acute toxicity studies, position this compound as a promising candidate for further drug development.

Emerging applications of 2-(3-hydroxybutyl)-4-methylphenol extend beyond traditional small-molecule therapeutics. Recent work has explored its incorporation into drug delivery systems, particularly in polymer-based nanoparticles. The compound's hydroxyl group provides an attachment point for conjugation with various carriers, enabling targeted delivery of therapeutic agents. This approach has shown promise in improving drug solubility and bioavailability while reducing off-target effects.

Despite these promising developments, challenges remain in the full characterization and optimization of 2-(3-hydroxybutyl)-4-methylphenol for clinical applications. Current research efforts are focused on elucidating its precise mechanism of action, optimizing its structure-activity relationship, and evaluating its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical therapeutic solutions.

In conclusion, 2-(3-hydroxybutyl)-4-methylphenol (CAS: 2170842-21-2) represents an exciting area of research in chemical biology and medicinal chemistry. Its dual role as both a bioactive compound and a synthetic intermediate offers multiple avenues for therapeutic development. As research progresses, this compound may contribute significantly to the development of novel treatments for inflammatory, neurodegenerative, and other oxidative stress-related conditions.

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